1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone

• Molecular Formula: C14H16N6O2S
• Molecular Weight: 332.38 g/mol
• IUPAC Name: N-[(Z)-1-(3-methylsulfanyl-1,2,4-triazin-5-yl)butylideneamino]-4-nitroaniline
• InChI: InChI=1S/C14H16N6O2S/c1-3-4-12(13-9-15-19-14(16-13)23-2)18-17-10-5-7-11(8-6-10)20(21)22/h5-9,17H,3-4H2,1-2H3/b18-12-
• InChI Key: VIGAGTAIGGASOR-PDGQHHTCSA-N
• Isomeric SMILES: CCC/C(=N/NC1=CC=C(C=C1)[N+](=O)[O-])/C2=CN=NC(=N2)SC
• SMILES: CCCC(=NNC1=CC=C(C=C1)[N+](=O)[O-])C2=CN=NC(=N2)SC

Description

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone, also known as MTT-4NP, is a chemical compound that has been extensively researched for its potential applications in various fields of science. MTT-4NP is a derivative of MTT, which is a yellow tetrazolium salt commonly used in cell viability assays. The addition of 4-nitrophenyl and methylsulfanyl groups to MTT results in MTT-4NP, which has been found to have unique properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone involves the reduction of the compound by living cells to form a purple formazan product. The reduction of this compound is mediated by mitochondrial dehydrogenases, which are enzymes involved in cellular metabolism. The amount of formazan product formed is proportional to the metabolic activity of the cells.
Biochemical and Physiological Effects:
This compound has been found to have minimal biochemical and physiological effects on living cells. The compound is not toxic to cells at concentrations commonly used in cell viability assays. However, it is important to note that the reduction of this compound by living cells can be affected by various factors, including pH, temperature, and the presence of other compounds.

Advantages and Limitations for Lab Experiments

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone has several advantages as a reagent for scientific research. It is easy to use, cost-effective, and provides a reliable measure of cell viability. However, there are also limitations to the use of this compound. The reduction of the compound is dependent on the metabolic activity of the cells, which can be affected by various factors. In addition, this compound is not suitable for use in certain types of cells, such as bacteria and yeast.

Future Directions

There are several future directions for research involving 1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone. One potential application is in the development of new drugs for the treatment of cancer. This compound has been used to screen for potential inhibitors of enzymes involved in cancer metabolism, and further research in this area could lead to the development of new cancer therapies. Another potential direction for research is in the development of new cell viability assays. While this compound is a reliable reagent for measuring cell viability, there may be other compounds that are more sensitive or specific for certain types of cells. Finally, there is potential for the use of this compound in environmental monitoring. The reduction of this compound by living cells could be used as an indicator of the presence of certain pollutants or toxins in the environment.

Synthesis Methods

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone can be synthesized using a two-step reaction process. The first step involves the reaction of MTT with thiosemicarbazide to form 3-(methylsulfanyl)-1,2,4-triazole-5-thiol. The second step involves the reaction of 3-(methylsulfanyl)-1,2,4-triazole-5-thiol with 4-nitrobenzaldehyde to form this compound.

Scientific Research Applications

1-[3-(Methylsulfanyl)-1,2,4-triazin-5-yl]-1-butanone {4-nitrophenyl}hydrazone has been used in various scientific research applications, including cell viability assays, enzyme assays, and drug discovery. In cell viability assays, this compound is used to measure the metabolic activity of cells. The compound is reduced by living cells to form a purple formazan product, which can be quantified using spectrophotometry. This compound has also been used in enzyme assays to measure the activity of enzymes such as lactate dehydrogenase and succinate dehydrogenase. In drug discovery, this compound has been used to screen for potential inhibitors of enzymes involved in cancer metabolism.